Cas no 477853-79-5 (1-[3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-yl]-2-(4-benzhydrylpiperazino)-1-ethanone)

• Product Name: 1-[3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-yl]-2-(4-benzhydrylpiperazino)-1-ethanone
• CAS No: 477853-79-5
• Molecular Formula: C₃₃H₃₃N₃O₃
• Molecular Weight: 519.63342833519
• CID: 5270346

1-[3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-yl]-2-(4-benzhydrylpiperazino)-1-ethanone Properties

Names and Identifiers

• 1-[3A,11C-DIHYDRO-3H-BENZO[5,6]CHROMENO[4,3-C]ISOXAZOL-1(4H)-YL]-2-(4-BENZHYDRYLPIPERAZINO)-1-ETHANONE
• 1-{11,15-dioxa-16-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-1(10),2(7),3,5,8-pentaen-16-yl}-2-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one
• Ethanone, 1-(3a,11c-dihydro-3H-naphtho[1',2':5,6]pyrano[4,3-c]isoxazol-1(4H)-yl)-2-[4-(diphenylmethyl)-1-piperazinyl]-

• InChIKey： GYKYPNVEZQFHKU-UHFFFAOYSA-N
• Inchi： 1S/C33H33N3O3/c37-30(36-33-27(23-39-36)22-38-29-16-15-24-9-7-8-14-28(24)31(29)33)21-34-17-19-35(20-18-34)32(25-10-3-1-4-11-25)26-12-5-2-6-13-26/h1-16,27,32-33H,17-23H2
• SMILES： O1CC2COC3C=CC4C=CC=CC=4C=3C2N1C(CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Heavy Atom Count: 39
• Complexity: 801
• XLogP3: 5.4
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans